Cas no 154652-68-3 (L-Tyrosine, L-a-glutamyl-L-valyl-L-a-aspartyl-L-prolyl-L-isoleucylglycyl-L-histidyl-L-leucyl-)

• Product Name: L-Tyrosine, L-a-glutamyl-L-valyl-L-a-aspartyl-L-prolyl-L-isoleucylglycyl-L-histidyl-L-leucyl-
• CAS No: 154652-68-3
• MF: C₄₈H₇₁N₁₁O₁₅
• MW: 1042.1420519352
• CID: 106663
• PubChem ID: 9854745
• Update Time: 2025-04-18

L-Tyrosine, L-a-glutamyl-L-valyl-L-a-aspartyl-L-prolyl-L-isoleucylglycyl-L-histidyl-L-leucyl- Chemical and Physical Properties

Names and Identifiers

• L-Tyrosine, L-a-glutamyl-L-valyl-L-a-aspartyl-L-prolyl-L-isoleucylglycyl-L-histidyl-L-leucyl-
• H-GLU-VAL-ASP-PRO-ILE-GLY-HIS-LEU-TYR-OH
• MAGE-3 Antigen (168-176) (human)
• GLU-VAL-ASP-PRO-ILE-GLY-HIS-LEU-TYR
• H2N-EVDPIGHLY-OH
• MAGE-3 A1
• Mage-3 antigen(168-176)(human)
• 154652-68-3

• Inchi： 1S/C48H71N11O15/c1-7-26(6)40(58-44(69)35-9-8-16-59(35)47(72)33(20-38(64)65)55-46(71)39(25(4)5)57-41(66)30(49)14-15-37(62)63)45(70)51-22-36(61)53-32(19-28-21-50-23-52-28)43(68)54-31(17-24(2)3)42(67)56-34(48(73)74)18-27-10-12-29(60)13-11-27/h10-13,21,23-26,30-35,39-40,60H,7-9,14-20,22,49H2,1-6H3,(H,50,52)(H,51,70)(H,53,61)(H,54,68)(H,55,71)(H,56,67)(H,57,66)(H,58,69)(H,62,63)(H,64,65)(H,73,74)/t26-,30-,31-,32-,33-,34-,35-,39-,40-/m0/s1
• InChI Key： RQMSPZUXOMNGPM-DVMOMJLSSA-N
• SMILES： O=C([C@@H]1CCCN1C([C@H](CC(=O)O)NC([C@H](C(C)C)NC([C@H](CCC(=O)O)N)=O)=O)=O)N[C@H](C(NCC(N[C@@H](CC1=CN=CN1)C(N[C@H](C(N[C@H](C(=O)O)CC1C=CC(=CC=1)O)=O)CC(C)C)=O)=O)=O)[C@@H](C)CC

Computed Properties

• Exact Mass: 1041.51000
• Monoisotopic Mass: 1041.513
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 13
• Hydrogen Bond Acceptor Count: 17
• Heavy Atom Count: 74
• Rotatable Bond Count: 30
• Complexity: 1980
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 411A^2
• XLogP3: -1.9

Experimental Properties

• Density: 1.334±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 1495.2±65.0 °C(Predicted)
• Solubility: Slightly soluble (8.2 g/l) (25 º C),
• PSA: 410.84000
• LogP: 1.79060

L-Tyrosine, L-a-glutamyl-L-valyl-L-a-aspartyl-L-prolyl-L-isoleucylglycyl-L-histidyl-L-leucyl- Security Information

• Storage Condition：-15°C